Cas no 1805018-01-2 (4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol)

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol is a specialized pyridine derivative featuring a trifluoromethoxy group, aminomethyl substituent, and a hydroxymethyl moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for compounds requiring enhanced bioavailability or metabolic stability. The trifluoromethoxy group contributes to increased lipophilicity and electron-withdrawing properties, while the aminomethyl and hydroxymethyl functionalities offer versatile sites for further derivatization. This compound is suitable for applications in medicinal chemistry, where precise structural modifications are critical for optimizing biological activity. High purity and well-defined reactivity ensure consistent performance in synthetic pathways.
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol structure
1805018-01-2 structure
Product name:4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
CAS No:1805018-01-2
MF:C9H11F3N2O3
MW:252.190452814102
CID:4839301

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
    • Inchi: 1S/C9H11F3N2O3/c1-16-8-7(17-9(10,11)12)5(3-13)2-6(4-15)14-8/h2,15H,3-4,13H2,1H3
    • InChI Key: PYOJXILTWWJINK-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(N=C(CO)C=C1CN)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Topological Polar Surface Area: 77.6
  • XLogP3: 0.3

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029086929-1g
4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol
1805018-01-2 97%
1g
$1,534.70 2022-04-01

Additional information on 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805018-01-2)

4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805018-01-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a methoxy group, and a trifluoromethoxy substituent, which contribute to its distinct chemical properties and reactivity. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers are increasingly exploring derivatives like 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol due to their ability to modulate biological pathways. For instance, the trifluoromethoxy group is known to enhance metabolic stability and bioavailability, making it a hotspot in medicinal chemistry. This aligns with current trends in precision medicine and targeted drug delivery, where optimizing molecular scaffolds is critical.

In agrochemical applications, this compound's methoxy and trifluoromethoxy groups offer unique interactions with pest enzymes, potentially leading to more effective and environmentally friendly pesticides. With the global push toward sustainable agriculture, such innovations are highly sought after. The compound’s aminomethyl functionality also opens doors for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1805018-01-2 presents intriguing challenges and opportunities. Its multi-functional design requires precise control over reaction conditions to avoid side products. Advanced techniques like flow chemistry and catalysis are often employed to achieve high yields and purity. These methodologies are frequently discussed in academic and industrial forums, reflecting their relevance in modern process optimization.

The compound’s potential extends to material science, where its aromatic core and polar groups could contribute to the development of organic electronic materials. As the demand for flexible electronics and energy storage solutions grows, researchers are investigating pyridine derivatives for their electron-transport properties. This intersection of chemistry and materials science highlights the compound’s multidisciplinary appeal.

Safety and handling of 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-methanol follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain stability. Its solubility in common organic solvents like DMSO and methanol facilitates its use in various experimental setups, further enhancing its utility in research settings.

In summary, CAS No. 1805018-01-2 represents a promising building block in multiple scientific domains. Its structural features align with contemporary research priorities, from drug discovery to green chemistry. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across industries.

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